Reactive yellow 55

Specification

• CAS No.: 12769-12-9
• Molecular Formula: Cl3H12NdO6
• Molecular Weight: 0

Introduction

Reactive Yellow 55 (CAS 12769-12-9) is a synthetic azo-based reactive dye primarily used in the textile industry for coloring cellulose fibers such as cotton. It belongs to the class of sulfatoethylsulphone-reactive dyes, known for forming covalent bonds with hydroxyl groups in cellulose, ensuring high wash and light fastness.

Key Properties

Reactive Yellow 55 exhibits the following characteristics:

Property	Value/Description
Color Index	C.I. Reactive Yellow 55
Fastness (ISO)	Light: 6–7, Wash: 4–5, Perspiration: 4
Solubility	High in water due to sulfonate groups
Reactive Groups	Dichlorotriazine and sulfatoethylsulphone

These properties make it suitable for exhaust and continuous dyeing processes.

Applications in Textiles

Reactive Yellow 55 is widely used for:

• Cotton Dyeing: Achieves bright yellow shades with excellent color yield.

• Blend Fabrics: Compatible with polyester-cotton blends using union dyeing techniques.

• Printing: Offers sharp patterns due to high fixation rates (∼50–60% on cotton).

Its performance in ramie dyeing is inferior to cotton due to ramie’s higher crystallinity, leading to lower exhaustion (51% vs. 60%) and fixation rates (41% vs. 50%).

Environmental and Health Considerations

As a reactive dye, ∼30–50% of Reactive Yellow 55 hydrolyzes during dyeing, contributing to wastewater pollution. Key concerns include:

• Toxicity: Potential release of aromatic amines via reductive cleavage, posing carcinogenic risks.

• Treatment Methods:

  • Adsorption: Nanocellulose composites show promise for removing dye residues.

  • Photocatalysis: TiO₂-based nanocomposites degrade similar azo dyes under visible light.

Comparison with Analogous Dyes

Dye	Reactive Group	Fastness (Light/Wash)	Key Difference
Reactive Yellow 55	Dichlorotriazine	6–7/4–5	Balanced solubility/fixation
Reactive Yellow 145	Vinyl sulfone	5–6/4–5	Broader pH compatibility
Reactive Red 195	Sulfatoethylsulphone	5–6/4–5	Higher substantivity